Cas no 643-94-7 (1,2-Benzenediol,1,2-dibenzoate)

1,2-Benzenediol,1,2-dibenzoate is a benzoate ester derivative of 1,2-benzenediol (catechol), characterized by its stable aromatic structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of specialty chemicals, polymers, and pharmaceuticals. Its key advantages include high thermal stability and resistance to hydrolysis, making it suitable for applications requiring robust chemical performance. The presence of ester groups enhances its reactivity in transesterification and polymerization processes. Additionally, its well-defined molecular structure allows for precise modifications in synthetic pathways. The compound is typically handled under controlled conditions due to its low volatility and solid-state properties at room temperature.

1,2-Benzenediol,1,2-dibenzoate structure

643-94-7 structure

Product Name:1,2-Benzenediol,1,2-dibenzoate

CAS No:643-94-7

MF:C₂₀H₁₄O₄

MW:318.322765827179

MDL:MFCD00128083

CID:516398

Update Time:2025-08-05

1,2-Benzenediol,1,2-dibenzoate Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol,1,2-dibenzoate
- (2-benzoyloxyphenyl) benzoate
- o-phenylene dibenzoate
- 1,2-Benzenediol, dibenzoate
- M-phenylene dibenzoate
- MDL： MFCD00128083
- Inchi： 1S/C20H14O4/c21-19(15-9-3-1-4-10-15)23-17-13-7-8-14-18(17)24-20(22)16-11-5-2-6-12-16/h1-14H
- InChI Key： LVTPRIAGCBEGPW-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)OC1C(OC(C2C=CC=CC=2)=O)=CC=CC=1

Computed Properties

Exact Mass: 318.08922
Monoisotopic Mass: 318.089209
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 52.6

Experimental Properties

Density: 1.242
Boiling Point: 513.8°C at 760 mmHg
Flash Point: 265.8°C
Refractive Index: 1.615
PSA: 52.6

1,2-Benzenediol,1,2-dibenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1002422-5g	(2-benzoyloxyphenyl) benzoate	643-94-7	95%	5g	$900	2024-07-24
eNovation Chemicals LLC	Y1002422-5g	(2-benzoyloxyphenyl) benzoate	643-94-7	95%	5g	$900	2025-02-27
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